Cas no 1823930-16-0 ((5,5-Difluoropiperidin-2-yl)methanol hydrochloride)

• Product name: (5,5-Difluoropiperidin-2-yl)methanol hydrochloride
• CAS No: 1823930-16-0
• MF: C₆H₁₂ClF₂NO
• MW: 187.615387916565
• MDL: MFCD27978590
• CID: 4624151
• PubChem ID: 118798544

(5,5-Difluoropiperidin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5,5-Difluoropiperidin-2-yl)methanol hydrochloride
• (5,5-DIFLUOROPIPERIDIN-2-YL)METHANOL HCL
• (5,5-difluoropiperidin-2-yl)methanol;hydrochloride
• YXC93016
• SB41620
• AS-39841
• SY259315
• AKOS027256168
• (5,5-Difluoropiperidin-2-yl)methanolhydrochloride
• (5,5-Difluoro-2-piperidyl)methanol Hydrochloride
• 1823930-16-0
• MFCD27978590
• CS-W001826

• MDL： MFCD27978590
• Inchi： 1S/C6H11F2NO.ClH/c7-6(8)2-1-5(3-10)9-4-6;/h5,9-10H,1-4H2;1H
• InChI Key： ITYYFDYZQQWXNT-UHFFFAOYSA-N
• SMILES： Cl.FC1(CNC(CO)CC1)F

Computed Properties

• Exact Mass: 187.0575480g/mol
• Monoisotopic Mass: 187.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on (5,5-Difluoropiperidin-2-yl)methanol hydrochloride

Introduction to (5,5-Difluoropiperidin-2-yl)methanol hydrochloride (CAS No. 1823930-16-0)

(5,5-Difluoropiperidin-2-yl)methanol hydrochloride, identified by the CAS number 1823930-16-0, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of fluorine atoms in its piperidine ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug design.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated piperidine derivatives in the synthesis of small-molecule drugs. These derivatives exhibit enhanced pharmacokinetic profiles, including improved bioavailability and prolonged half-life, which are critical factors in drug development.

In the context of contemporary research, (5,5-Difluoropiperidin-2-yl)methanol hydrochloride has been explored as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, fluorinated piperidine-based compounds can modulate these pathways effectively. For instance, studies have demonstrated that derivatives of this compound can inhibit tyrosine kinases, leading to promising results in preclinical trials.

The structural motif of (5,5-Difluoropiperidin-2-yl)methanol hydrochloride also makes it a versatile building block for further chemical modifications. Researchers have utilized this compound to develop libraries of novel molecules with potential therapeutic activity against a range of diseases. The fluorine atoms contribute to the compound's lipophilicity and metabolic resistance, which are desirable properties for oral administration and systemic circulation.

Moreover, the hydroxymethyl group in the structure provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets. This flexibility has led to the discovery of several lead compounds that are currently undergoing further optimization in clinical development pipelines. The synthesis of these compounds often involves multi-step organic reactions that highlight the compound's utility as a synthetic intermediate.

Recent studies have also explored the role of (5,5-Difluoropiperidin-2-yl)methanol hydrochloride in central nervous system (CNS) drug development. Piperidine derivatives are known to cross the blood-brain barrier efficiently, making them suitable for treating neurological disorders. The fluorine atoms enhance the compound's ability to interact with CNS receptors, potentially leading to new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical data suggest that this compound may modulate neurotransmitter systems without causing significant side effects.

The pharmaceutical industry continues to invest in research aimed at discovering new applications for (5,5-Difluoropiperidin-2-yl)methanol hydrochloride. Collaborative efforts between academic institutions and pharmaceutical companies have led to innovative synthetic strategies and drug discovery programs. These efforts are driven by the need for more effective and targeted therapies for complex diseases. The compound's unique chemical properties make it a promising candidate for future drug development initiatives.

In conclusion, (5,5-Difluoropiperidin-2-yl)methanol hydrochloride is a versatile and highly relevant compound in modern pharmaceutical chemistry. Its structural features and functional properties make it an invaluable tool for developing novel therapeutic agents across various therapeutic areas. As research continues to uncover new applications for this compound, its significance in drug discovery is likely to grow further.